(S)-4-((3-Chloro-4-methoxybenzyl)amino)-2-(2-(hydroxymethyl)pyrrolidin-1-yl)pyrimidine-5-carboxylic acid
(S)-4-((3-Chloro-4-methoxybenzyl)amino)-2-(2-(hydroxymethyl)pyrrolidin-1-yl)pyrimidine-5-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
330785-84-7
VCID:
VC21065446
InChI:
InChI=1S/C18H21ClN4O4/c1-27-15-5-4-11(7-14(15)19)8-20-16-13(17(25)26)9-21-18(22-16)23-6-2-3-12(23)10-24/h4-5,7,9,12,24H,2-3,6,8,10H2,1H3,(H,25,26)(H,20,21,22)
SMILES:
COC1=C(C=C(C=C1)CNC2=NC(=NC=C2C(=O)O)N3CCCC3CO)Cl
Molecular Formula:
C18H21ClN4O4
Molecular Weight:
392.8 g/mol
(S)-4-((3-Chloro-4-methoxybenzyl)amino)-2-(2-(hydroxymethyl)pyrrolidin-1-yl)pyrimidine-5-carboxylic acid
CAS No.: 330785-84-7
Cat. No.: VC21065446
Molecular Formula: C18H21ClN4O4
Molecular Weight: 392.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 330785-84-7 |
|---|---|
| Molecular Formula | C18H21ClN4O4 |
| Molecular Weight | 392.8 g/mol |
| IUPAC Name | 4-[(3-chloro-4-methoxyphenyl)methylamino]-2-[2-(hydroxymethyl)pyrrolidin-1-yl]pyrimidine-5-carboxylic acid |
| Standard InChI | InChI=1S/C18H21ClN4O4/c1-27-15-5-4-11(7-14(15)19)8-20-16-13(17(25)26)9-21-18(22-16)23-6-2-3-12(23)10-24/h4-5,7,9,12,24H,2-3,6,8,10H2,1H3,(H,25,26)(H,20,21,22) |
| Standard InChI Key | KJYHORVTWSYSQP-LBPRGKRZSA-N |
| SMILES | COC1=C(C=C(C=C1)CNC2=NC(=NC=C2C(=O)O)N3CCCC3CO)Cl |
| Canonical SMILES | COC1=C(C=C(C=C1)CNC2=NC(=NC=C2C(=O)O)N3CCCC3CO)Cl |
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